Cas no 1184269-78-0 (4-fluoro-2-(2-methoxyphenyl)benzoic acid)

• Product Name: 4-fluoro-2-(2-methoxyphenyl)benzoic acid
• CAS No: 1184269-78-0
• MF: C₁₄H₁₁FO₃
• MW: 246.233747720718
• MDL: MFCD12859206
• CID: 2615769
• PubChem ID: 53211099
• Update Time: 2025-05-23

4-fluoro-2-(2-methoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-(2-methoxyphenyl)benzoic acid
• 5-Fluoro-2'-methoxy[1,1'-biphenyl]-2-carboxylic acid
• AKOS005820834
• DTXSID00681131
• MFCD12859206
• 4-Fluoro-2-(2-methoxyphenyl)benzoic acid, 95%
• 1184269-78-0

• MDL： MFCD12859206
• Inchi： 1S/C14H11FO3/c1-18-13-5-3-2-4-10(13)12-8-9(15)6-7-11(12)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： HXECEHBTLUBGIO-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)O)=C(C=1)C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 246.06922237Da
• Monoisotopic Mass: 246.06922237Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-fluoro-2-(2-methoxyphenyl)benzoic acid

4-Fluoro-2-(2-methoxyphenyl)benzoic Acid: A Comprehensive Overview

The compound 4-fluoro-2-(2-methoxyphenyl)benzoic acid, with the CAS number 1184269-78-0, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a fluorine atom and a methoxyphenyl group. The 4-fluoro and 2-(2-methoxyphenyl) substituents play pivotal roles in determining its chemical properties, reactivity, and potential applications.

Recent studies have highlighted the importance of 4-fluoro-2-(2-methoxyphenyl)benzoic acid in drug discovery. The fluorine atom at the para position of the benzoic acid ring introduces electron-withdrawing effects, which can enhance the compound's ability to interact with biological targets. This property makes it a promising candidate for developing drugs targeting various diseases, including cancer and neurodegenerative disorders. Researchers have also explored the methoxyphenyl group as a means to improve the compound's solubility and bioavailability, which are critical factors in drug design.

In addition to its pharmacological applications, 4-fluoro-2-(2-methoxyphenyl)benzoic acid has shown potential in materials science. Its aromatic structure and functional groups make it suitable for use in organic electronics, particularly in the development of semiconducting materials. Recent advancements in this area have demonstrated that this compound can be incorporated into organic field-effect transistors (OFETs), where it contributes to improved charge transport properties. This opens up new possibilities for its use in flexible electronics and sensors.

The synthesis of 4-fluoro-2-(2-methoxyphenyl)benzoic acid has been optimized through various methodologies. Traditional approaches involve multi-step reactions, including Friedel-Crafts alkylation and subsequent oxidation to introduce the carboxylic acid group. However, recent research has focused on developing more efficient and environmentally friendly synthesis routes. For instance, researchers have explored microwave-assisted synthesis techniques that significantly reduce reaction times while maintaining high yields.

From a structural perspective, 4-fluoro-2-(2-methoxyphenyl)benzoic acid exhibits interesting electronic properties due to the interplay between its substituents. The fluorine atom at position 4 creates an electron-withdrawing effect, which can influence the molecule's reactivity in both acidic and basic environments. Meanwhile, the methoxyphenyl group at position 2 introduces electron-donating effects through resonance, which can modulate the overall electronic distribution of the molecule. This balance of electron-withdrawing and donating groups makes it highly versatile for various chemical transformations.

Recent advancements in computational chemistry have provided deeper insights into the molecular dynamics of 4-fluoro-2-(2-methoxyphenyl)benzoic acid. Quantum mechanical calculations have revealed that the compound exhibits significant conjugation across its aromatic rings, which enhances its stability and reactivity. These findings have been instrumental in guiding experimental studies aimed at optimizing its synthesis and exploring its applications.

In terms of environmental impact, researchers have evaluated the biodegradability and toxicity of 4-fluoro-2-(2-methoxyphenyl)benzoic acid. Initial studies suggest that it has low toxicity towards aquatic organisms under standard test conditions. However, further research is needed to fully understand its environmental fate and potential risks associated with large-scale production or use.

The versatility of 4-fluoro-2-(2-methoxyphenyl)benzoic acid extends to its use as an intermediate in organic synthesis. Its ability to undergo various functional group transformations makes it a valuable building block for constructing more complex molecules with diverse applications. For example, researchers have utilized this compound as a starting material for synthesizing heterocyclic compounds with potential medicinal properties.

In conclusion, 4-fluoro-2-(2-methoxyphenyl)benzoic acid (CAS No: 1184269-78-0) is a multifaceted compound with significant potential across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as a key player in future innovations within organic chemistry and related fields.